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Compound of Interest

Compound Name: RY796

Cat. No.: B15587342 Get Quote

A Selective Voltage-Gated Potassium (Kv2) Channel
Inhibitor
Audience: Researchers, scientists, and drug development professionals.

Introduction
RY796 is a potent and selective inhibitor of the voltage-gated potassium (Kv) channels Kv2.1

and Kv2.2.[1] These channels are crucial regulators of neuronal excitability and play a

significant role in shaping the action potential waveform.[2][3][4][5] Inhibition of Kv2 channels

by RY796 has been shown to broaden the action potential and increase neuronal firing

frequency, making it a valuable tool for studying the physiological roles of these channels and

for investigating their potential as therapeutic targets in neurological disorders.[3][4][5]

This document provides detailed protocols for the dissolution and storage of RY796 for both in

vitro and in vivo applications, along with a summary of its key characteristics.

Physicochemical and Biological Properties
A summary of the known physicochemical and biological properties of RY796 is presented in

the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15587342?utm_src=pdf-interest
https://www.benchchem.com/product/b15587342?utm_src=pdf-body
https://www.medchemexpress.com/ry796.html
https://www.jneurosci.org/content/35/50/16404
https://pubmed.ncbi.nlm.nih.gov/24695716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3972724/
https://www.researchgate.net/publication/261328232_Kv2_Channel_Regulation_of_Action_Potential_Repolarization_and_Firing_Patterns_in_Superior_Cervical_Ganglion_Neurons_and_Hippocampal_CA1_Pyramidal_Neurons
https://www.benchchem.com/product/b15587342?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24695716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3972724/
https://www.researchgate.net/publication/261328232_Kv2_Channel_Regulation_of_Action_Potential_Repolarization_and_Firing_Patterns_in_Superior_Cervical_Ganglion_Neurons_and_Hippocampal_CA1_Pyramidal_Neurons
https://www.benchchem.com/product/b15587342?utm_src=pdf-body
https://www.benchchem.com/product/b15587342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₁H₂₇N₃O₂ --INVALID-LINK--

Molecular Weight 353.46 g/mol [1]

CAS Number 1393441-53-6 [1]

Appearance White to off-white solid --INVALID-LINK--

Purity >98% (by HPLC) --INVALID-LINK--

IC₅₀ (Kv2.1) 0.25 µM [1]

IC₅₀ (Kv2.2) 0.09 µM [1]

Melting Point Not available

pKa Not available

Solubility Data
RY796 exhibits high solubility in dimethyl sulfoxide (DMSO), a common solvent for preparing

stock solutions for in vitro studies. For in vivo applications, specific solvent formulations are

required to ensure solubility and bioavailability.

Solvent Solubility Notes

DMSO 100 mg/mL (282.92 mM)

Sonication may be required to

achieve complete dissolution.

[1] Use of newly opened,

anhydrous DMSO is

recommended as hygroscopic

DMSO can impact solubility.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (≥ 7.07 mM)

For in vivo use. Prepare fresh

on the day of use.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (≥ 7.07 mM)
For in vivo use. Prepare fresh

on the day of use.[1]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO for In
Vitro Use
This protocol describes the preparation of a 10 mM stock solution of RY796 in DMSO, suitable

for use in cell-based assays.

Materials:

RY796 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Protocol:

Equilibrate RY796: Allow the vial of RY796 powder to come to room temperature before

opening to prevent condensation.

Calculate Required Mass: Use the following formula to determine the mass of RY796
needed to prepare the desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L *

Volume (L) * 353.46 g/mol * 1000 mg/g Example: For 1 mL of a 10 mM stock solution, weigh

out 3.53 mg of RY796.

Weigh RY796: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated mass of RY796 powder into the tube.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For a 10

mM stock solution from 3.53 mg of RY796, this would be 1 mL.
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Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If

necessary, sonicate the solution in a water bath for short intervals until the compound is

completely dissolved.[1] Visually inspect the solution against a light source to ensure there

are no visible particulates.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes.[6]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protect from light.

Note on Cell Culture Applications: When preparing working solutions for cell culture, the final

concentration of DMSO should be kept low (typically <0.1% to 0.5%) to avoid solvent-induced

cytotoxicity.[7] Always include a vehicle control (media with the same final concentration of

DMSO) in your experiments.

Preparation of a Dosing Solution for In Vivo Use
This protocol describes the preparation of a dosing solution of RY796 for in vivo studies using a

common co-solvent formulation.

Materials:

RY796 powder

Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes for mixing

Protocol:
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Prepare a Concentrated DMSO Stock: Prepare a concentrated stock solution of RY796 in

DMSO (e.g., 25 mg/mL).

Stepwise Addition of Solvents: For a final concentration of ≥ 2.5 mg/mL, add the solvents

sequentially as follows (for a 1 mL final volume): a. To 100 µL of the 25 mg/mL RY796 stock

solution in DMSO, add 400 µL of PEG300. Mix thoroughly until the solution is clear. b. Add

50 µL of Tween-80 to the mixture and mix until homogeneous. c. Add 450 µL of sterile saline

to bring the final volume to 1 mL. Mix thoroughly.

Use Immediately: It is recommended to prepare this dosing solution fresh on the day of use.

[1] If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Visualization of Signaling Pathways and Workflows
Signaling Pathway of Kv2 Channel Inhibition by RY796
The following diagram illustrates the impact of RY796 on neuronal excitability through the

inhibition of Kv2.1 and Kv2.2 channels.
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Caption: Inhibition of Kv2.1/2.2 channels by RY796 impairs membrane repolarization, leading

to action potential broadening and increased neuronal firing.
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Experimental Workflow for RY796 Stock Solution
Preparation
The following diagram outlines the key steps for preparing a stock solution of RY796.
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Caption: Workflow for the preparation and storage of an RY796 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15587342?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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